Cas no 2358-32-9 (1-Bromo-4-(bromodifluoromethyl)benzene)
2358-32-9 structure
1-Bromo-4-(bromodifluoromethyl)benzene Properties
Names and Identifiers
-
- 1-Bromo-4-(Bromodifluoromethyl)benzene
- Benzene, 1-bromo-4-(bromodifluoromethyl)-
- ZOTJZUPHVSVCKX-UHFFFAOYSA-N
- NE39451
- 1-Bromo-4-[bromo(difluoro)methyl]benzene
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- MFCD15144710
- ZOTJZUPHVSVCKX-UHFFFAOYSA-N
- 1S/C7H4Br2F2/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
- BrC(C1C([H])=C([H])C(=C([H])C=1[H])Br)(F)F
Computed Properties
- 0
- 2
- 1
- 11
- 130
- 4.3
- 0
Experimental Properties
- 1.5462 (589.3 nm 20 ºC)
- 100 ºC (48 Torr)
- 96.2±25.9 ºC,
- Insuluble (5.1E-3 g/L) (25 ºC),
- 1.827 g/cm3 (20 ºC)
1-Bromo-4-(bromodifluoromethyl)benzene Price
1-Bromo-4-(bromodifluoromethyl)benzene Related Literature
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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
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2. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
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5. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
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Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
2358-32-9 (1-Bromo-4-(bromodifluoromethyl)benzene) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2358-32-9)1-Bromo-4-(bromodifluoromethyl)benzene
99%
1g
341.0